Cas no 1849205-45-3 (1,4-Dioxepane-6-sulfonyl chloride)

• Product Name: 1,4-Dioxepane-6-sulfonyl chloride
• CAS No: 1849205-45-3
• MF: C₅H₉ClO₄S
• MW: 200.640559911728
• CID: 5285009
• Update Time: 2023-08-26

1,4-Dioxepane-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxepane-6-sulfonyl chloride
• 1,4-Dioxepane-6-sulfonylchloride

• Inchi： 1S/C5H9ClO4S/c6-11(7,8)5-3-9-1-2-10-4-5/h5H,1-4H2
• InChI Key： ASYBOYQKELGOJS-UHFFFAOYSA-N
• SMILES： ClS(C1COCCOC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: -0.1
• Topological Polar Surface Area: 61